![molecular formula C15H15NO3 B1421526 2-(2,6-Dimethoxybenzoyl)-4-methylpyridine CAS No. 1187163-86-5](/img/structure/B1421526.png)
2-(2,6-Dimethoxybenzoyl)-4-methylpyridine
Overview
Description
The compound “2-(2,6-Dimethoxybenzoyl)-4-methylpyridine” is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Molecular Structure Analysis
The molecular structure of “2-(2,6-Dimethoxybenzoyl)-4-methylpyridine” would likely consist of a pyridine ring with a methyl group at the 4-position and a 2,6-dimethoxybenzoyl group at the 2-position. The exact structure would need to be confirmed by techniques such as X-ray crystallography .
Chemical Reactions Analysis
The chemical reactions of “2-(2,6-Dimethoxybenzoyl)-4-methylpyridine” would depend on the specific conditions and reagents used. Pyridine derivatives are generally reactive towards electrophilic aromatic substitution .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2,6-Dimethoxybenzoyl)-4-methylpyridine” would depend on its specific structure. For example, 2,6-dimethoxybenzoyl chloride, a related compound, has a molecular weight of 200.62 g/mol, a density of 1.2±0.1 g/cm³, and a boiling point of 306.7±22.0 °C at 760 mmHg .
Scientific Research Applications
Pharmaceuticals: Antioxidant and Antibacterial Agents
The benzamide class of compounds, which includes derivatives like 2-(2,6-Dimethoxybenzoyl)-4-methylpyridine, has been extensively studied for their potential in medical applications. These compounds have shown promising antioxidant activities, which are crucial in protecting cells from oxidative stress and related diseases . Additionally, they exhibit antibacterial properties, making them candidates for developing new antibiotics to combat resistant strains of bacteria .
Organic Synthesis: Intermediate for Complex Molecules
In organic chemistry, compounds like 2-(2,6-Dimethoxybenzoyl)-4-methylpyridine serve as intermediates in the synthesis of more complex molecules. Their structure allows for various chemical reactions that can lead to the development of new drugs and materials .
Mechanism of Action
Target of Action
The primary target of 2-(2,6-Dimethoxybenzoyl)-4-methylpyridine is the mTOR protein . mTOR plays a central role in cell proliferation, cell motility, cell survival, cellular metabolism, and protein synthesis .
Mode of Action
2-(2,6-Dimethoxybenzoyl)-4-methylpyridine significantly reduces cell growth and induces G1 phase cell cycle arrest and apoptosis in gastric cancer cells . It achieves this by reducing the activity of mTOR in vitro . The inhibition of cell growth by this compound is dependent upon the expression of the mTOR protein .
Biochemical Pathways
The compound affects the mTOR pathway, which plays a central role in cell proliferation, cell motility, cell survival, cellular metabolism, and protein synthesis . By inhibiting mTOR, the compound can disrupt these processes and induce cell cycle arrest and apoptosis .
Result of Action
The result of the action of 2-(2,6-Dimethoxybenzoyl)-4-methylpyridine is a significant reduction in cell growth, induction of G1 phase cell cycle arrest, and apoptosis in gastric cancer cells . This is primarily achieved through the inhibition of mTOR, a protein crucial for cell proliferation and survival .
Safety and Hazards
properties
IUPAC Name |
(2,6-dimethoxyphenyl)-(4-methylpyridin-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10-7-8-16-11(9-10)15(17)14-12(18-2)5-4-6-13(14)19-3/h4-9H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXLZHXYJPSPPLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)C(=O)C2=C(C=CC=C2OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801220582 | |
Record name | (2,6-Dimethoxyphenyl)(4-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801220582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187163-86-5 | |
Record name | (2,6-Dimethoxyphenyl)(4-methyl-2-pyridinyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187163-86-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,6-Dimethoxyphenyl)(4-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801220582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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